Methyl 4-fluoro-3,5-dimethoxybenzoate
Overview
Description
“Methyl 4-fluoro-3,5-dimethoxybenzoate” is a chemical compound with the molecular formula C10H11FO4. It is a useful intermediate in the synthesis of veratric acid derivatives containing benzylidene-hydrazine moieties, which are promising tyrosinase inhibitors and free radical scavengers .
Synthesis Analysis
While specific synthesis methods for “Methyl 4-fluoro-3,5-dimethoxybenzoate” were not found, related compounds such as “Methyl 4-Bromo-3-((2,6-Difluorophenyl)diazenyl) Benzoate” have been synthesized and characterized . The synthesis and structure of this novel ortho-fluoroazobenzene is described in detail, including its crystallization in the centrocemetric space group P-1 with two rotomer molecules of the title compound in the asymmetric unit .Physical And Chemical Properties Analysis
“Methyl 4-fluoro-3,5-dimethoxybenzoate” has a molecular weight of 214.19 g/mol. A related compound, “Methyl 3,5-dimethoxybenzoate”, is described as a white to beige powder or granules . Another related compound, “Methyl 4-hydroxy-3,5-dimethoxybenzoate”, is soluble in alcohol and ether, and slightly soluble in water .Scientific Research Applications
- Antioxidant Properties : Methyl 4-fluoro-3,5-dimethoxybenzoate exhibits antioxidant activity, which is crucial for protecting cells from oxidative stress and preventing various diseases .
- Synthetic Intermediates : It serves as a starting reagent in the synthesis of other compounds. For instance, it plays a role in the synthesis of 5,7-dimethoxy-4-methylphthalide , a key intermediate in the production of mycophenolic acid and its analogues .
- Syringic Acid Derivatives : Researchers have explored the synthesis and application of syringic acid and its derivatives, where Methyl 4-fluoro-3,5-dimethoxybenzoate may play a role .
- Health Benefits : Polyphenols derived from plants, including compounds like Methyl 4-fluoro-3,5-dimethoxybenzoate, have potential health benefits. These include anti-inflammatory, anticancer, and cardioprotective effects .
- Custom Synthesis : Methyl 4-fluoro-3,5-dimethoxybenzoate is available for custom synthesis, allowing researchers to tailor its derivatives for specific applications .
Pharmaceutical Research
Natural Product Chemistry
Biomedical Studies
Chemical Synthesis
Analytical Chemistry
properties
IUPAC Name |
methyl 4-fluoro-3,5-dimethoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO4/c1-13-7-4-6(10(12)15-3)5-8(14-2)9(7)11/h4-5H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOQJSJNBIVEOKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1F)OC)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-fluoro-3,5-dimethoxybenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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